Cas no 86240-52-0 (2,3-Dimethylpyrrolidine)
2,3-Dimethylpyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 2,3-dimethyl-
- 2,3-dimethylpyrrolidine
- ZKCLHJUZGZWTNA-UHFFFAOYSA-N
- 86240-52-0
- EN300-147687
- C6H13N
- DTXSID50615744
- AKOS011639007
- 2,3-Dimethylpyrrolidine
-
- MDL: MFCD16737600
- Inchi: 1S/C6H13N/c1-5-3-4-7-6(5)2/h5-7H,3-4H2,1-2H3
- InChI Key: ZKCLHJUZGZWTNA-UHFFFAOYSA-N
- SMILES: N1CCC(C)C1C
Computed Properties
- Exact Mass: 99.104799419g/mol
- Monoisotopic Mass: 99.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 61.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 12Ų
2,3-Dimethylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D478025-5mg |
2,3-Dimethylpyrrolidine |
86240-52-0 | 5mg |
$121.00 | 2023-05-18 | ||
| TRC | D478025-25mg |
2,3-Dimethylpyrrolidine |
86240-52-0 | 25mg |
$178.00 | 2023-05-18 | ||
| TRC | D478025-50mg |
2,3-Dimethylpyrrolidine |
86240-52-0 | 50mg |
$282.00 | 2023-05-18 | ||
| TRC | D478025-100mg |
2,3-Dimethylpyrrolidine |
86240-52-0 | 100mg |
$523.00 | 2023-05-18 | ||
| TRC | D478025-250mg |
2,3-Dimethylpyrrolidine |
86240-52-0 | 250mg |
$953.00 | 2023-05-18 | ||
| Ambeed | A1043473-1g |
2,3-Dimethylpyrrolidine |
86240-52-0 | 98% | 1g |
$881.0 | 2025-04-16 | |
| Enamine | EN300-147687-1.0g |
2,3-dimethylpyrrolidine |
86240-52-0 | 1g |
$770.0 | 2023-05-26 | ||
| Enamine | EN300-147687-0.05g |
2,3-dimethylpyrrolidine |
86240-52-0 | 0.05g |
$647.0 | 2023-05-26 | ||
| Enamine | EN300-147687-0.1g |
2,3-dimethylpyrrolidine |
86240-52-0 | 0.1g |
$678.0 | 2023-05-26 | ||
| Enamine | EN300-147687-0.25g |
2,3-dimethylpyrrolidine |
86240-52-0 | 0.25g |
$708.0 | 2023-05-26 |
2,3-Dimethylpyrrolidine Suppliers
2,3-Dimethylpyrrolidine Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 2,3-Dimethylpyrrolidine
Recent Advances in the Study of 2,3-Dimethylpyrrolidine (CAS: 86240-52-0) in Chemical Biology and Pharmaceutical Research
The compound 2,3-Dimethylpyrrolidine (CAS: 86240-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic amine serves as a key building block in the synthesis of various bioactive molecules, including alkaloids and pharmaceutical intermediates. Recent studies have highlighted its potential in modulating biological pathways and its utility in the design of novel therapeutic agents.
A 2023 study published in the Journal of Medicinal Chemistry explored the role of 2,3-Dimethylpyrrolidine as a scaffold for developing kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study utilized molecular docking simulations and in vitro assays to validate the binding affinity and selectivity of these derivatives, providing a foundation for further optimization.
In another groundbreaking study, researchers investigated the pharmacokinetic properties of 2,3-Dimethylpyrrolidine-based compounds. The findings, published in Drug Metabolism and Disposition, revealed improved metabolic stability and oral bioavailability compared to earlier analogs. This advancement addresses a critical challenge in drug development, where many promising candidates fail due to poor pharmacokinetic profiles.
The compound's unique structural features have also been exploited in neuroscience research. A 2024 paper in ACS Chemical Neuroscience reported the development of 2,3-Dimethylpyrrolidine derivatives as potential modulators of neurotransmitter receptors. These compounds showed selective affinity for GABAergic and dopaminergic systems, suggesting potential applications in treating neurological disorders such as epilepsy and Parkinson's disease.
From a synthetic chemistry perspective, recent innovations have focused on greener production methods for 2,3-Dimethylpyrrolidine. A team at MIT developed a catalytic asymmetric synthesis route that significantly reduces waste generation while maintaining high enantiomeric purity. This methodological advancement, detailed in Green Chemistry, aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.
Looking forward, the diverse applications of 2,3-Dimethylpyrrolidine continue to expand. Current clinical trials are evaluating its derivatives as potential treatments for resistant bacterial infections and inflammatory conditions. The compound's versatility, combined with recent synthetic and analytical breakthroughs, positions it as a valuable tool in modern drug discovery pipelines and a subject of ongoing research interest.
86240-52-0 (2,3-Dimethylpyrrolidine) Related Products
- 73604-48-5((2S,3S)-2,3-Dimethylpyrrolidine)
- 40465-44-9(Pyrrolidine, 2,4-dimethyl-, cis-)
- 5666-10-4(3-ethyl-2,4-dimethylpyrrolidine)
- 41720-99-4((2S)-2-(propan-2-yl)pyrrolidine)
- 383127-24-0(2-sec-butylpyrrolidine)
- 99863-15-7(Pyrrolidine,3-ethyl-2-methyl-4-(1-methylethyl)-)
- 769061-69-0(Pyrrolidine,4-methyl-2-pentyl-)
- 73604-49-6(Pyrrolidine, 2,3-dimethyl-, trans-)
- 51503-10-7(2-isopropylpyrrolidine)
- 73604-50-9(trans-2,4-dimethylpyrrolidine)